Cas no 1261609-83-9 (2-Bromo-5-(hydroxymethyl)benzonitrile)

• Product Name: 2-Bromo-5-(hydroxymethyl)benzonitrile
• CAS No: 1261609-83-9
• MF: C₈H₆BrNO
• MW: 212.0433
• MDL: MFCD18390752
• CID: 1219050
• Update Time: 2025-10-22

2-Bromo-5-(hydroxymethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(hydroxymethyl)benzonitrile
• AK162857
• 4-Bromo-3-cyanobenzyl alcohol
• QGKIDJKOPKESAI-UHFFFAOYSA-N
• FCH1369408
• AX8264102
• 6-Aminobenzo[b]thiophene 1,1-dioxide

• MDL： MFCD18390752
• Inchi： 1S/C8H6BrNO/c9-8-2-1-6(5-11)3-7(8)4-10/h1-3,11H,5H2
• InChI Key： QGKIDJKOPKESAI-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(C([H])([H])O[H])=C([H])C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 44

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Bromo-5-(hydroxymethyl)benzonitrile

2-Bromo-5-(hydroxymethyl)benzonitrile: A Comprehensive Overview

2-Bromo-5-(hydroxymethyl)benzonitrile, identified by the CAS number 1261609-83-9, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the 2-position of a benzonitrile ring with a hydroxymethyl group at the 5-position. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable tool in various research and industrial applications.

The synthesis of 2-Bromo-5-(hydroxymethyl)benzonitrile typically involves multi-step organic reactions, often employing bromination and cyanation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. The compound's stability under various reaction conditions has also been extensively studied, making it suitable for use in demanding chemical processes.

One of the most notable applications of 2-Bromo-5-(hydroxymethyl)benzonitrile is in drug discovery. Researchers have explored its potential as a lead compound in the development of novel therapeutic agents. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. While further optimization is required to enhance its bioavailability and efficacy, these findings underscore its potential as a starting point for drug development.

In addition to its pharmacological applications, 2-Bromo-5-(hydroxymethyl)benzonitrile has found utility in materials science. Its ability to undergo polymerization under specific conditions has led to its use in the synthesis of advanced polymers with tailored properties. Recent research has focused on incorporating this compound into biodegradable materials, which could have applications in sustainable packaging and biomedical devices.

The environmental impact of 2-Bromo-5-(hydroxymethyl)benzonitrile has also been a topic of interest. Studies have assessed its biodegradability and toxicity to aquatic organisms, providing insights into its potential risks and benefits for large-scale industrial use. These studies are crucial for ensuring that the compound's production and application align with environmental sustainability goals.

In conclusion, 2-Bromo-5-(hydroxymethyl)benzonitrile, CAS number 1261609-83-9, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial innovation. As ongoing studies continue to uncover new properties and uses for this compound, its role in shaping future technologies and therapies is likely to expand further.